Cas no 179118-06-0 (Benzenecarboximidamide, 4,4'-(3,4-dimethyl-2,5-furandiyl)bis-)

Benzenecarboximidamide, 4,4'-(3,4-dimethyl-2,5-furandiyl)bis- structure
179118-06-0 structure
Product Name:Benzenecarboximidamide, 4,4'-(3,4-dimethyl-2,5-furandiyl)bis-
CAS No:179118-06-0
MF:C20H20N4O
MW:332.399003982544
CID:1367368
PubChem ID:432303
Update Time:2025-04-20

Benzenecarboximidamide, 4,4'-(3,4-dimethyl-2,5-furandiyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide, 4,4'-(3,4-dimethyl-2,5-furandiyl)bis-
    • NSC305836
    • SCHEMBL549141
    • 179118-06-0
    • BDBM50151029
    • CHEMBL3770283
    • 3,4-Dimethyl-2,5-bis(4-amidinophenyl)furan
    • 4-[5-(4-carbamimidoylphenyl)-3,4-dimethyl-2-furyl]benzamidine
    • 4,4'-(3,4-Dimethylfuran-2,5-diyl)dibenzimidamide
    • Benzenecarboximidamide der.
    • Inchi: 1S/C20H20N4O/c1-11-12(2)18(14-5-9-16(10-6-14)20(23)24)25-17(11)13-3-7-15(8-4-13)19(21)22/h3-10H,1-2H3,(H3,21,22)(H3,23,24)
    • InChI Key: KUBQARQJQHKFTA-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C(=N)N)=CC=2)=C(C)C(C)=C1C1C=CC(C(=N)N)=CC=1

Computed Properties

  • Exact Mass: 332.1639
  • Monoisotopic Mass: 332.164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 459.2°C at 760 mmHg
  • Flash Point: 231.5°C
  • Refractive Index: 1.655
  • PSA: 112.88
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